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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128 Get Quote

Technical Support Center: JNJ-54119936
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for working

with JNJ-54119936, a potent and selective RORC (Retinoic Acid-Related Orphan Receptor C)

inverse agonist.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-54119936 and what is its primary target?

A1: JNJ-54119936 is a chemical probe and a potent RORC inverse agonist with a dissociation

constant (Kd) of 5.3 nM.[1] RORC is a nuclear hormone receptor that acts as a key

transcription factor in the development of Th17 cells and the production of pro-inflammatory

cytokines like IL-17A, IL-17F, and IL-22.[1]

Q2: What are the basic chemical properties of JNJ-54119936?

A2: The key chemical properties of JNJ-54119936 are summarized in the table below.

Q3: How should I store JNJ-54119936?

A3: JNJ-54119936 should be stored as a dry powder or as a DMSO stock solution at -20°C.[1]

To maintain compound integrity, it is highly recommended to aliquot DMSO stock solutions into

single-use volumes to avoid repeated freeze-thaw cycles.[1]
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Q4: In what solvent is JNJ-54119936 soluble?

A4: JNJ-54119936 is soluble in dimethyl sulfoxide (DMSO) up to a concentration of 10 mM.[1]

Its solubility in aqueous solutions is low, which can lead to precipitation when diluting DMSO

stock solutions into aqueous buffers or cell culture media.

Troubleshooting Guide: Preventing Precipitation in
Aqueous Solutions
A common challenge encountered when working with hydrophobic compounds like JNJ-
54119936 is its precipitation upon dilution from a DMSO stock into an aqueous medium. This

"crashing out" occurs because the compound's solubility limit is exceeded as the percentage of

DMSO decreases.

Issue: Immediate or delayed precipitation of JNJ-54119936 in my aqueous experimental buffer

or cell culture medium.

Below is a troubleshooting workflow to diagnose and resolve this issue.
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Diagnosis

Solutions

Precipitation Observed

Is the final concentration of
JNJ-54119936 too high?

Is the final DMSO
concentration too low?

No

Lower the final working
concentration of JNJ-54119936.

Yes
How was the dilution performed?

(e.g., rapid vs. stepwise)

No

Increase final DMSO concentration
(typically ≤0.5% for cell-based assays).

Yes

Was the aqueous medium
at room temperature or 37°C?

Stepwise

Use 'reverse dilution':
add DMSO stock dropwise to
vortexing aqueous medium.

Rapid

Pre-warm the aqueous
medium to 37°C before dilution.

Cold

Consider brief sonication
of the final solution.

Warm

Click to download full resolution via product page

Caption: Troubleshooting workflow for JNJ-54119936 precipitation.
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Detailed Explanations and Recommendations:
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Potential Cause Explanation Recommended Solution

High Final Concentration

The final concentration of JNJ-

54119936 exceeds its

solubility limit in the aqueous

medium.

Decrease the final working

concentration. It is advisable to

perform a solubility test to

determine the maximum

soluble concentration in your

specific medium.[2]

Rapid Dilution / Solvent Shock

Adding a concentrated DMSO

stock directly and quickly to a

large volume of aqueous

medium causes a rapid

change in solvent polarity,

leading to the compound

"crashing out".[3]

Perform a "reverse dilution".[3]

Add the small volume of your

DMSO stock dropwise into the

full volume of your pre-

warmed, gently vortexing

aqueous buffer or medium.

This allows for rapid dispersion

and minimizes localized high

concentrations of the

compound in a low-DMSO

environment.

Low Final DMSO

Concentration

While high DMSO

concentrations can be toxic to

cells, a very low final

concentration may not be

sufficient to keep the

compound in solution.

For cell-based assays, the final

DMSO concentration should

typically be kept below 0.5%,

and ideally below 0.1%.[2] If

precipitation is a persistent

issue, a slightly higher but still

non-toxic final DMSO

concentration might be

necessary. Always include a

vehicle control with the same

final DMSO concentration in

your experiments.

Temperature of Medium

The solubility of many

compounds, including JNJ-

54119936, can be lower in

cold solutions.

Always use pre-warmed (e.g.,

37°C) cell culture media or

experimental buffers for

dilutions.[2][3]
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Interaction with Media

Components

Components of complex media

(e.g., salts, proteins in serum)

can sometimes interact with

the compound and reduce its

solubility.

If possible, test the solubility in

a simpler buffer (e.g., PBS)

first. When using serum-

containing media, ensure

thorough and immediate

mixing upon dilution.

Data Presentation
Chemical and Solubility Data for JNJ-54119936

Property Value Source

Target
RORC (Retinoic Acid-Related

Orphan Receptor C)
[1]

Molecular Weight 580.22 g/mol [1]

Recommended Stock Solution
10 mM in 100% anhydrous

DMSO
[1]

Storage
-20°C (dry powder or DMSO

stock)
[1]

In Vitro Assay Concentration Up to 1 µM [1]

Human Whole Blood Assay

IC50
332 nM [1]

Experimental Protocols
Protocol: Preparation of JNJ-54119936 Working
Solutions
This protocol describes the preparation of working solutions from a 10 mM DMSO stock for use

in aqueous-based assays, such as a human whole blood assay. The key is a stepwise, reverse

dilution method to prevent precipitation.
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JNJ-54119936 Working Solution Preparation Workflow

Start:
10 mM JNJ-54119936
in 100% DMSO Stock

1. Thaw stock solution at room temperature.

2. Prepare intermediate dilution in 100% DMSO
(e.g., 1 mM).

3. Pre-warm final aqueous buffer/medium to 37°C.

4. Dispense final volume of aqueous medium into a tube.

5. Place tube on a vortex set to a gentle speed.

6. Add required volume of intermediate DMSO stock
dropwise to the vortexing medium.

7. Visually inspect for clarity.

End:
Final working solution ready for immediate use.

Click to download full resolution via product page

Caption: Workflow for preparing JNJ-54119936 working solutions.
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Methodology:

Prepare 10 mM Stock Solution:

Calculate the required mass of JNJ-54119936 powder for your desired volume of 10 mM

stock solution (Molecular Weight = 580.22 g/mol ).

Add the appropriate volume of 100% anhydrous DMSO.

Vortex thoroughly until the compound is completely dissolved. Brief sonication may be

used if necessary.

Aliquot into single-use volumes and store at -20°C.

Prepare Working Solution (Example for a 1 µM final concentration with 0.1% DMSO):

Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

Prepare an intermediate dilution (e.g., 100 µM) by diluting the 10 mM stock 1:100 in 100%

DMSO.

Pre-warm your final aqueous buffer (e.g., PBS or cell culture medium) to 37°C.

For a final volume of 1 mL, place 999 µL of the pre-warmed aqueous buffer into a sterile

tube.

While gently vortexing the buffer, add 1 µL of the 100 µM intermediate stock solution

dropwise.

Visually inspect the solution to ensure it is clear and free of precipitate.

Use the final working solution immediately in your experiment.

Protocol: RORC-Mediated Cytokine Release in a Human
Whole Blood Assay
This protocol is a representative method for assessing the inhibitory effect of JNJ-54119936 on

cytokine production in human whole blood, a relevant cellular context for a RORC inhibitor.
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Blood Collection: Collect fresh human whole blood from healthy donors into tubes containing

an anticoagulant (e.g., heparin).

Compound Preparation: Prepare a series of working concentrations of JNJ-54119936 (e.g.,

from 1 nM to 1 µM) in the appropriate cell culture medium (e.g., RPMI-1640) using the

reverse dilution method described above. Ensure the final DMSO concentration is consistent

across all wells and does not exceed 0.5%.

Assay Setup:

In a 96-well plate, add 10 µL of each JNJ-54119936 working solution or vehicle control

(medium with the same final DMSO concentration) in triplicate.

Gently mix the collected whole blood by inversion and add 90 µL to each well.

Mix the plate on a shaker for 1-2 minutes.

Pre-incubate the plate at 37°C in a 5% CO₂ incubator for 1 hour.

Stimulation:

Prepare a stimulation cocktail to induce Th17 differentiation and IL-17 production (e.g., a

cocktail of anti-CD3/anti-CD28 antibodies, or a cytokine cocktail like IL-1β, IL-6, and IL-

23).

Add the stimulation cocktail to all wells except the unstimulated controls.

Incubate for 24-72 hours at 37°C in a 5% CO₂ incubator.

Sample Collection and Analysis:

After incubation, centrifuge the plate to pellet the blood cells.

Carefully collect the plasma supernatant.

Measure the concentration of IL-17A (and other relevant cytokines) in the supernatant

using a suitable immunoassay, such as ELISA or a multiplex bead-based assay.
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Data Analysis: Calculate the IC50 value for JNJ-54119936 by plotting the percentage

inhibition of IL-17A production against the log of the JNJ-54119936 concentration.

Signaling Pathway Diagram
RORC plays a central role in the differentiation of T-helper 17 (Th17) cells, which are critical for

immune responses but are also implicated in autoimmune diseases. JNJ-54119936, as a

RORC inverse agonist, inhibits this pathway.

Simplified RORC Signaling Pathway in Th17 Differentiation

IL-6, IL-23, TGF-β

STAT3

activate

RORC
(Transcription Factor)

induce expression

IL-17A, IL-17F, IL-22
(Pro-inflammatory Cytokines)

promote transcription

Inflammation &
Autoimmunity

JNJ-54119936

inhibits

Click to download full resolution via product page

Caption: RORC signaling pathway in Th17 cell differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eubopen.org [eubopen.org]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Preventing JNJ-54119936 precipitation in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825128#preventing-jnj-54119936-precipitation-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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